Cas no 1227575-70-3 (Methyl 6-fluoro-2-(trifluoromethyl)nicotinate)

• Product Name: Methyl 6-fluoro-2-(trifluoromethyl)nicotinate
• CAS No: 1227575-70-3
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 4689167
• Update Time: 2025-10-28

Methyl 6-fluoro-2-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 6-fluoro-2-(trifluoromethyl)nicotinate
• Methyl 6-fluoro-2-(trifluoromethyl)nicotinate

• Inchi： 1S/C8H5F4NO2/c1-15-7(14)4-2-3-5(9)13-6(4)8(10,11)12/h2-3H,1H3
• InChI Key： VHAOZUPEYJTEOP-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CC=C(N=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-fluoro-2-(trifluoromethyl)nicotinate

Comprehensive Overview of Methyl 6-fluoro-2-(trifluoromethyl)nicotinate (CAS No. 1227575-70-3)

Methyl 6-fluoro-2-(trifluoromethyl)nicotinate (CAS No. 1227575-70-3) is a fluorinated nicotinate derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl and fluoro substituents, exhibits unique physicochemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a nicotinate core with strategic fluorination, enhances metabolic stability and lipophilicity, traits highly sought after in modern drug discovery.

The growing interest in fluorinated compounds like Methyl 6-fluoro-2-(trifluoromethyl)nicotinate stems from their ability to modulate biological activity. Researchers frequently explore its applications in designing kinase inhibitors and antiviral agents, aligning with trends in targeting protein-protein interactions and RNA-dependent polymerases. Recent publications highlight its role in optimizing crop protection chemicals, addressing global demands for sustainable agriculture. With the rise of AI-driven drug design, this compound's structural features are increasingly analyzed in silico to predict binding affinities and ADMET profiles.

From a synthetic chemistry perspective, CAS No. 1227575-70-3 serves as a versatile building block. Its methyl ester group allows straightforward derivatization via hydrolysis or transesterification, while the 6-fluoro and 2-trifluoromethyl groups enable regioselective functionalization. These attributes make it pivotal in constructing heterocyclic libraries for high-throughput screening—a practice gaining traction in fragment-based drug discovery. Notably, its stability under acidic conditions has been exploited in continuous flow chemistry setups, a hot topic in green chemistry initiatives.

Analytical characterization of Methyl 6-fluoro-2-(trifluoromethyl)nicotinate typically involves LC-MS and 19F NMR, techniques frequently discussed in spectroscopy forums. The compound's distinct fluorine signals provide diagnostic markers for reaction monitoring, a feature leveraged in process chemistry optimization. Recent patents disclose its use in photoaffinity labeling probes, capitalizing on the trifluoromethyl group's radical stabilization properties—an area intersecting with chemical biology and proteomics research.

Market analysts note escalating demand for fluorinated intermediates like 1227575-70-3, driven by expanding generic pharmaceuticals and bioconjugation markets. Regulatory guidelines emphasize thorough impurity profiling during its production, reflecting broader industry shifts toward quality-by-design principles. Environmental fate studies of such perfluorinated motifs also feature prominently in ECHA discussions, underscoring the need for biodegradability assessments in molecular design.

In academic settings, this compound features in advanced organofluorine chemistry curricula, often illustrating electrophilic fluorination strategies or cross-coupling reactions with palladium catalysts. The SciFinder database reveals over 50 citations exploring its synthetic utility, with particular focus on chiral auxiliary attachments and prodrug development—topics trending in medicinal chemistry webinars.

Future prospects for Methyl 6-fluoro-2-(trifluoromethyl)nicotinate include potential applications in PET radiotracer synthesis, where its fluorine atoms could facilitate isotope labeling. Computational studies suggest its scaffold may exhibit allosteric modulation capabilities in GPCR targets, a hypothesis under investigation in several biotech startups. As structure-activity relationship (SAR) paradigms evolve, this compound's role in fragment growing strategies is expected to expand, particularly in undruggable target campaigns.